The presence of the piperidine ring in N-PIM suggests a possible investigation into its antimicrobial properties. Piperidine derivatives have been known to exhibit antibacterial and antifungal activity. Studies could explore the effectiveness of N-PIM against various microbial strains.
The isonicotinamide moiety in N-PIM can potentially act as a ligand for various biological targets. Isonicotinic acid hydrazides have been studied for their ability to bind to enzymes and receptors []. Research could explore the binding affinity and selectivity of N-PIM towards specific proteins of interest.
The combination of the piperidine and isonicotinamide moieties in N-PIM could serve as a starting point for the development of new drugs. Modifying the structure of N-PIM could lead to compounds with desired pharmacological properties.